(But-3-yn-2-yl)(cyclopentylmethyl)amine

• Molecular Formula: C10H17N
• Molecular Weight: 151.25 g/mol
• IUPAC Name: N-(cyclopentylmethyl)but-3-yn-2-amine
• InChI: InChI=1S/C10H17N/c1-3-9(2)11-8-10-6-4-5-7-10/h1,9-11H,4-8H2,2H3
• InChI Key: HCLCTBCJDXGIMN-UHFFFAOYSA-N
• Canonical SMILES: CC(C#C)NCC1CCCC1

Description

(But-3-yn-2-yl)(cyclopentylmethyl)amine is a secondary amine featuring two distinct substituents: a cyclopentylmethyl group and a but-3-yn-2-yl (propargyl) group. The cyclopentylmethyl moiety introduces steric bulk and lipophilicity, while the propargyl group contributes alkyne functionality, enabling reactivity in click chemistry or metal-catalyzed cross-coupling reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (But-3-yn-2-yl)(cyclopentylmethyl)amine typically involves the reaction of but-3-yn-2-ylamine with cyclopentylmethyl chloride under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

This would include optimizing reaction conditions, such as temperature and pressure, and ensuring the purity of the final product through techniques like distillation or recrystallization .

Chemical Reactions Analysis

Types of Reactions

(But-3-yn-2-yl)(cyclopentylmethyl)amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds under basic conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in dichloromethane.

Major Products

Oxidation: The major products are typically carboxylic acids or ketones.

Reduction: The major products are usually amines or alcohols.

Substitution: The major products are substituted amines.

Scientific Research Applications

(But-3-yn-2-yl)(cyclopentylmethyl)amine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Employed in the study of enzyme inhibition and protein-ligand interactions.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (But-3-yn-2-yl)(cyclopentylmethyl)amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or activator, depending on the context of its use. The pathways involved may include signal transduction, metabolic processes, or gene expression regulation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Analysis: Cyclic vs. Aromatic and Aliphatic Groups

Cyclopentylmethyl vs. Cyclohexylmethyl and Benzyl Groups

• Cyclopentylmethyl : The five-membered ring introduces moderate steric hindrance and conformational rigidity. highlights that cyclopentylmethyl derivatives exhibit distinct reactivity compared to cyclohexyl analogs due to ring strain and steric effects. For example, cyclopentylmethylamine failed to produce analogous products to cyclohexylamine during diazotization, suggesting reduced stability or competing reaction pathways .
• Cyclohexylmethyl : The six-membered ring offers greater conformational flexibility and reduced strain, often leading to higher thermal stability.
• Benzyl : Aromatic substituents (e.g., in benzyl amines from –5) enhance resonance stabilization but reduce basicity compared to aliphatic amines.

Propargyl vs. Allyl and Other Unsaturated Groups

• Propargyl (But-3-yn-2-yl): The alkyne group enables reactions like Huisgen cycloaddition (click chemistry) or Sonogashira coupling. In contrast, allyl (but-3-enyl) groups (e.g., in –5) participate in electrophilic additions or polymerizations but lack the directional reactivity of alkynes.
• Substituted Alkenes : Compounds like Benzyl-[1-(2-chlorophenyl)but-3-enyl]amine () demonstrate how electron-withdrawing substituents (e.g., chloro, nitro) modulate reactivity and regioselectivity in electrophilic reactions .

Physicochemical Properties

Property	(But-3-yn-2-yl)(cyclopentylmethyl)amine	Benzyl-Butenyl Amines (e.g., )	Cycloheptylpropyl Amines ()
Lipophilicity	High (cyclopentyl + propargyl)	Moderate (benzyl + alkenyl)	High (cycloheptyl + alkyl chain)
Basicity (pKa)	~10–11 (aliphatic secondary amine)	~8–9 (aromatic influence)	~10–11 (aliphatic secondary amine)
Thermal Stability	Moderate (propargyl may decompose)	High (stable alkenes)	High (flexible cycloheptyl)

Key Research Findings and Limitations

• Steric Effects : Cyclopentylmethyl groups limit reaction pathways compared to smaller substituents (e.g., methyl) .
• Synthetic Flexibility : Propargyl amines are versatile intermediates, but their synthesis may require stringent conditions to avoid alkyne side reactions.
• Data Gaps : Direct studies on (But-3-yn-2-yl)(cyclopentylmethyl)amine are absent in the provided evidence; comparisons rely on structural analogs.

Biological Activity

The compound (But-3-yn-2-yl)(cyclopentylmethyl)amine is an organic molecule that has garnered attention for its potential biological activities. This compound, characterized by its unique alkyne and amine functionalities, is part of a broader class of compounds that exhibit various pharmacological effects. This article explores the biological activity of this compound, focusing on its mechanisms of action, biochemical properties, and relevant case studies.

The biological activity of (But-3-yn-2-yl)(cyclopentylmethyl)amine is primarily attributed to its ability to interact with biological targets at the molecular level. Key mechanisms include:

• Enzyme Inhibition : Similar compounds have been shown to inhibit enzymes such as monoamine oxidase (MAO), which plays a critical role in neurotransmitter metabolism. By inhibiting MAO, these compounds can potentially increase levels of neurotransmitters like serotonin and dopamine, affecting mood and behavior.
• Cell Signaling Modulation : The compound may influence various cell signaling pathways, particularly those involved in oxidative stress responses and metabolic regulation. This modulation can lead to altered gene expression and cellular metabolism.
• Interaction with Cytochrome P450 Enzymes : Compounds with similar structures have been noted for their interactions with cytochrome P450 enzymes, which are essential for drug metabolism and detoxification processes in the liver.

Recent studies have highlighted several biochemical properties associated with (But-3-yn-2-y)(cyclopentylmethyl)amine:

Property	Description
Solubility	Soluble in organic solvents
Stability	Stable under physiological conditions
Lipophilicity	Moderate; affects membrane permeability
Interaction with Proteins	Binds to specific protein targets

These properties indicate that the compound may be bioavailable and capable of interacting effectively with target biomolecules.

Case Studies and Research Findings

• Antidepressant Activity : A study investigating similar alkyne-containing amines demonstrated significant antidepressant-like effects in animal models. The mechanism was linked to increased serotonin levels due to MAO inhibition.
• Anticancer Potential : Research on analogs of this compound has shown promise in inhibiting cancer cell proliferation. For instance, derivatives exhibited cytotoxicity against human cancer cell lines, suggesting potential use in cancer therapy .
• Neuroprotective Effects : Another investigation revealed that compounds with structural similarities provided neuroprotection against oxidative stress-induced neuronal damage, indicating a possible therapeutic role in neurodegenerative diseases .